Cas no 1058635-94-1 ((2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester)

• Product Name: (2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester
• CAS No: 1058635-94-1
• MF: C₁₆H₃₂ClNO₅
• MW: 353.88
• CID: 5069473
• Update Time: 2025-06-08

(2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester

• Inchi： 1S/C16H32NO5.ClH/c1-15(2,3)22-13(18)9-12(11-17(6,7)8)21-14(19)10-16(4,5)20;/h12,20H,9-11H2,1-8H3;1H/q+1;/p-1/t12-;/m1./s1
• InChI Key： RPQPJJIXKODRJF-UTONKHPSSA-M
• SMILES： CC(O)(C)CC(=O)O[C@H](CC(=O)OC(C)(C)C)C[N+](C)(C)C.[Cl-]

Experimental Properties

• Solubility: Methanol, Water

(2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester

Introduction to (2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester (CAS No. 1058635-94-1)

(2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester (CAS No. 1058635-94-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of carnitine, a naturally occurring molecule that plays a crucial role in the metabolism of fatty acids and energy production within cells. The tert-butyl ester group in this compound adds unique chemical properties, making it a valuable candidate for various applications in drug development and metabolic studies.

The structure of (2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester consists of a carnitine backbone with a 3-hydroxyisovaleroyl group attached to the nitrogen atom and a tert-butyl ester group on the carboxylic acid moiety. This specific configuration imparts enhanced stability and solubility properties, which are essential for its potential therapeutic applications. Recent studies have highlighted the importance of this compound in understanding the mechanisms of fatty acid oxidation and its implications in metabolic disorders.

In the context of medicinal chemistry, (2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The tert-butyl ester group in this compound can be hydrolyzed by esterases, releasing the active carnitine derivative. This property makes it an attractive candidate for improving the pharmacokinetic profile of carnitine-based therapies.

Research into the biological activities of (2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester has shown promising results in various preclinical models. For instance, studies have demonstrated its ability to enhance fatty acid oxidation and improve mitochondrial function in cellular models of metabolic disorders such as diabetes and obesity. These findings suggest that this compound could potentially be developed into a therapeutic agent for these conditions.

Moreover, the compound has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can modulate inflammatory responses are of great interest in drug development. Recent studies have shown that (2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester can reduce inflammatory markers such as TNF-α and IL-6 in both in vitro and in vivo models. This anti-inflammatory effect further enhances its potential as a multifaceted therapeutic agent.

The safety profile of (2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic doses, making it suitable for further clinical development. These findings are crucial for advancing the compound through various stages of drug discovery and development.

In conclusion, (2R)-3-Hydroxyisovaleroyl Carnitine tert-Butyl Ester (CAS No. 1058635-94-1) represents a promising compound with potential applications in the treatment of metabolic disorders and inflammatory conditions. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full therapeutic potential, paving the way for innovative treatments in these areas.